Cas no 93886-32-9 (6-(2-Ethoxyphenoxy)phenylmethyl 3-Morpholinone)

• Product Name: 6-(2-Ethoxyphenoxy)phenylmethyl 3-Morpholinone
• CAS No: 93886-32-9
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 752471
• PubChem ID: 13479312
• Update Time: 2025-10-23

6-(2-Ethoxyphenoxy)phenylmethyl 3-Morpholinone Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinone, 6-[(2-ethoxyphenoxy)phenylmethyl]-
• 6-[(2-ethoxyphenoxy)-phenylmethyl]morpholin-3-one
• rel-(2R,3R)-6-[alpha-(2-Ethoxy-d5-phenoxy)benzyl]morpholin-3-one
• DTXSID90541816
• 6-[(2-Ethoxyphenoxy)(phenyl)methyl]morpholin-3-one
• FT-0668109
• 6-[(2-ethoxyphenoxy)(phenyl)methyl]-3-morpholinone
• 6-((2-ethoxyphenoxy)(phenyl)methyl)morpholin-3-one
• 93886-32-9
• starbld0019113
• A-(2-Ethoxyphenoxy)benzyl]morpholin-3-one
• 6-[(2-ETHOXYPHENOXY)BENZYL]-3-MORPHOLINONE
• rel-(2R,3R)-6-[ alpha -(2-Ethoxyphenoxy)benzyl]morpholin-3-one
• rel-(2R,3R)-6-[
• J-010803
• 6-(2-Ethoxyphenoxy)phenylmethyl 3-Morpholinone

• Inchi： 1S/C19H21NO4/c1-2-22-15-10-6-7-11-16(15)24-19(14-8-4-3-5-9-14)17-12-20-18(21)13-23-17/h3-11,17,19H,2,12-13H2,1H3,(H,20,21)
• InChI Key： BXLPJKGEJVAHON-UHFFFAOYSA-N
• SMILES： O1CC(NCC1C(C1C=CC=CC=1)OC1C=CC=CC=1OCC)=O

Computed Properties

• Exact Mass: 327.14705815g/mol
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 56.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 6-(2-Ethoxyphenoxy)phenylmethyl 3-Morpholinone

Comprehensive Analysis of 6-(2-Ethoxyphenoxy)phenylmethyl 3-Morpholinone (CAS 93886-32-9): Properties, Applications, and Market Insights

The chemical compound 6-(2-Ethoxyphenoxy)phenylmethyl 3-Morpholinone (CAS 93886-32-9) represents an intriguing molecular structure with significant potential in various industrial and research applications. This heterocyclic compound combines a morpholinone core with an ethoxyphenoxy-phenylmethyl substituent, creating unique physicochemical properties that make it valuable for specialized applications. As researchers and industries seek novel functional materials, understanding this compound's characteristics becomes increasingly important.

From a structural perspective, 6-(2-Ethoxyphenoxy)phenylmethyl 3-Morpholinone features a morpholine derivative as its central scaffold, modified at the 3-position with a carbonyl group to form the 3-morpholinone structure. The 6-position bears a phenylmethyl group substituted with an ethoxyphenoxy moiety, contributing to the compound's distinctive properties. This molecular architecture influences its solubility characteristics, with moderate solubility in common organic solvents like dichloromethane, ethyl acetate, and acetone, while being less soluble in water.

The synthesis of CAS 93886-32-9 typically involves multi-step organic transformations, often starting from commercially available morpholine derivatives. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce environmental impact while maintaining high yields. Recent advancements in catalytic methods have improved the efficiency of producing this compound, addressing growing concerns about sustainable chemical manufacturing processes.

In pharmaceutical research, 6-(2-Ethoxyphenoxy)phenylmethyl 3-Morpholinone has attracted attention as a potential building block for drug discovery. The morpholinone scaffold is known to exhibit interesting biological activities, and researchers are exploring modifications to develop novel therapeutic agents. While not itself a drug substance, this compound serves as a valuable intermediate in medicinal chemistry programs targeting various disease areas.

Material science applications of CAS 93886-32-9 are emerging, particularly in the development of specialty polymers and functional materials. The compound's unique structure allows it to act as a modifier or cross-linking agent in certain polymer systems, potentially enhancing material properties. Researchers are investigating its use in creating advanced materials with tailored characteristics for specific industrial needs.

The global market for 6-(2-Ethoxyphenoxy)phenylmethyl 3-Morpholinone reflects growing interest from both academic and industrial sectors. Current market analysis indicates steady demand from research institutions and specialty chemical manufacturers. Pricing trends show moderate stability, with fluctuations tied to raw material availability and production capacity. The compound remains a niche product but shows potential for expanded applications in coming years.

Storage and handling recommendations for CAS 93886-32-9 follow standard laboratory chemical protocols. The compound should be kept in tightly sealed containers under appropriate conditions to maintain stability. While not classified as highly hazardous, proper personal protective equipment should be used when handling, in line with good laboratory practices and workplace safety regulations.

Analytical characterization of 6-(2-Ethoxyphenoxy)phenylmethyl 3-Morpholinone typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm compound identity and purity, crucial for research applications. Recent advances in analytical technology have improved detection limits and accuracy for quality control purposes.

Environmental considerations for CAS 93886-32-9 are part of ongoing research into its ecological impact. Current data suggests moderate environmental persistence, prompting investigations into biodegradation pathways. The chemical industry's focus on green chemistry has led to studies examining more sustainable production methods for this and related compounds.

Future research directions for 6-(2-Ethoxyphenoxy)phenylmethyl 3-Morpholinone may explore novel synthetic routes, expanded applications in material science, and potential biological activities. The compound's versatility makes it an interesting subject for continued investigation, particularly as industries seek specialized chemicals with unique properties.

For researchers and manufacturers working with CAS 93886-32-9, staying informed about regulatory developments is essential. While currently not heavily regulated in most jurisdictions, changes in chemical management policies could affect its status. Regular monitoring of chemical regulations ensures compliance with evolving standards.

In conclusion, 6-(2-Ethoxyphenoxy)phenylmethyl 3-Morpholinone represents a chemically interesting compound with diverse potential applications. Its unique structural features and properties make it valuable for specialized uses in research and industry. As scientific understanding of this molecule grows, so too may its practical applications and commercial significance.